Cas no 5457-31-8 (1H-indol-3-yl-N,N,N-trimethylmethanaminium)

• Product Name: 1H-indol-3-yl-N,N,N-trimethylmethanaminium
• CAS No: 5457-31-8
• MF: C₁₂H₁₇IN₂
• MW: 316.181255102158
• CID: 942026
• PubChem ID: 6097052
• Update Time: 2025-04-19

1H-indol-3-yl-N,N,N-trimethylmethanaminium Chemical and Physical Properties

Names and Identifiers

• 1H-indol-3-yl-N,N,N-trimethylmethanaminium
• 1H-indol-3-ylmethyl(trimethyl)azanium,iodide
• 3-(dimethylaminomethyl)indole methiodide
• AC1O1ICP
• gramine iodomethylate
• Gramine methiodide
• Gramine methiodide [MI]
• indol-3-ylmethyl-trimethyl-ammonium, iodide
• methiodide of gramin
• N,N,N-trimethyl-1H-indole-3-methanaminium iodide
• NSC24943
• trimethyl-3-indolylmethylammonium iodide
• UNII-49388CS28A
• Q27259218
• AKOS002337009
• 49388CS28A
• 1H-Indole-3-methanaminium, N,N,N-trimethyl-, iodide (1:1)
• (3-Indolylmethyl)trimethylammonium iodide
• SCHEMBL8721749
• NSC 24943
• DTXSID50202991
• Ammonium, (indol-3-ylmethyl)trimethyl-, iodide
• STGYYGWMNTXYAJ-UHFFFAOYSA-M
• 1-(1H-Indol-3-yl)-N,N,N-trimethylmethanaminium iodide
• 5457-31-8
• 1H-indol-3-ylmethyl(trimethyl)azanium;iodide
• DONAXINE iodomethylate
• 1H-Indole-3-methanaminium, N,N,N-trimethyl-, iodide
• NSC-24943

• Inchi： 1S/C12H17N2.HI/c1-14(2,3)9-10-8-13-12-7-5-4-6-11(10)12;/h4-8,13H,9H2,1-3H3;1H/q+1;/p-1
• InChI Key： STGYYGWMNTXYAJ-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.13931
• Monoisotopic Mass: 316.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• PSA: 15.79